6-ethoxy-N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)nicotinamide

• IUPAC Name: 6-ethoxy-N-[[2-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H19N5O2/c1-3-25-16-7-6-14(10-20-16)18(24)21-9-13-5-4-8-19-17(13)15-11-22-23(2)12-15/h4-8,10-12H,3,9H2,1-2H3,(H,21,24)
• InChI Key: VCLIIMKZPSVNOB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C=C1)C(=O)NCC2=C(N=CC=C2)C3=CN(N=C3)C
• Molecular Formula: C18H19N5O2
• Molecular Weight: 337.4 g/mol

Description

The compound “6-ethoxy-N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)nicotinamide” is a complex organic molecule that contains several functional groups, including an ethoxy group, a pyrazole ring, a pyridine ring, and a nicotinamide group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring, a pyridine ring, and a nicotinamide group, all connected through a series of carbon-carbon and carbon-nitrogen bonds.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of its various functional groups. The pyrazole and pyridine rings, for example, could potentially participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility could be affected by the presence of the polar nicotinamide group and the nonpolar ethoxy group.

Scientific Research Applications

Antioxidant Properties

Imidazole-containing molecules often exhibit antioxidant activity. Antioxidants play a crucial role in protecting cells from oxidative stress and preventing various diseases. Investigating the radical-scavenging capacity of our compound could yield valuable insights.

These applications highlight the versatility of imidazole-based compounds, and our specific compound could contribute significantly to scientific advancements. . If you need more information or additional applications, feel free to ask! 😊

Mechanism of Action

The mechanism of action of this compound is not clear without further information. If it’s intended to be a drug, its mechanism of action would depend on its specific biological target.

Future Directions

The potential applications and future directions for this compound would depend on its intended use. If it’s being studied as a potential drug, future research could involve further pharmacological testing and eventually clinical trials.